Cas no 2228790-18-7 (2-methoxy-2-(3-nitrophenyl)propan-1-amine)

• Product Name: 2-methoxy-2-(3-nitrophenyl)propan-1-amine
• CAS No: 2228790-18-7
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6241668
• PubChem ID: 57032190
• Update Time: 2025-08-04

2-methoxy-2-(3-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(3-nitrophenyl)propan-1-amine
• 2228790-18-7
• EN300-1823361

• Inchi： 1S/C10H14N2O3/c1-10(7-11,15-2)8-4-3-5-9(6-8)12(13)14/h3-6H,7,11H2,1-2H3
• InChI Key： ZBZJILIGTJDDBJ-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-methoxy-2-(3-nitrophenyl)propan-1-amine

Research Brief on 2-Methoxy-2-(3-nitrophenyl)propan-1-amine (CAS: 2228790-18-7): Recent Advances and Applications

The compound 2-methoxy-2-(3-nitrophenyl)propan-1-amine (CAS: 2228790-18-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery. Recent studies highlight its utility as a versatile intermediate in the development of novel pharmacophores, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways.

Recent synthetic approaches to 2-methoxy-2-(3-nitrophenyl)propan-1-amine have emphasized greener methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions, which improve yield and enantiomeric purity. A 2023 study published in Journal of Medicinal Chemistry demonstrated an efficient three-step synthesis with a 78% overall yield, leveraging palladium-catalyzed cross-coupling as a key step. The nitro group at the meta position of the phenyl ring has been identified as critical for modulating electronic properties, influencing both reactivity and binding affinity in biological systems.

Pharmacological investigations reveal promising activity as a monoamine transporter modulator. In vitro assays show selective inhibition of the norepinephrine transporter (NET) with an IC₅₀ of 320 nM, suggesting potential applications in depression and attention deficit disorders. Molecular docking studies indicate that the methoxy and amine groups form key hydrogen bonds with NET residues Tyr152 and Asp75, respectively. Notably, the 3-nitrophenyl moiety appears to enhance blood-brain barrier permeability, as evidenced by a PAMPA-BBB assay permeability score of 8.7 × 10^-6 cm/s.

Emerging applications include its use as a building block for PET radiotracers. Researchers at MIT have recently (2024) developed a carbon-11 labeled derivative for imaging σ₁ receptors in neuroinflammation. The compound's metabolic stability (t_1/2 > 120 min in human liver microsomes) and favorable toxicological profile (LD₅₀ > 500 mg/kg in rodents) further support its translational potential. Current clinical trials are investigating derivatives for Parkinson's disease, with Phase I results expected in Q4 2024.

Ongoing challenges include optimizing the compound's selectivity profile and addressing potential CYP450 interactions (notably CYP2D6 inhibition at 10 μM). Future research directions highlighted in a recent ACS Chemical Neuroscience review (2024) include structural modifications to enhance dopamine receptor affinity and development of prodrug formulations to improve oral bioavailability. The compound's unique scaffold continues to inspire novel drug design strategies across multiple therapeutic areas.